Cas no 2138187-53-6 (3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole)

• Product Name: 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole
• CAS No: 2138187-53-6
• MF: C₁₀H₁₁BrF₂N₄
• MW: 305.121947526932
• CID: 5610214
• PubChem ID: 165475960
• Update Time: 2025-05-26

3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2138187-53-6
• EN300-841080
• 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole

• Inchi： 1S/C10H11BrF2N4/c1-3-17-5-6(10(12)13)9(15-17)7-4-8(11)14-16(7)2/h4-5,10H,3H2,1-2H3
• InChI Key： IJSDEVABWFQVLG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(C(F)F)=CN(CC)N=2)N(C)N=1

Computed Properties

• Exact Mass: 304.01352g/mol
• Monoisotopic Mass: 304.01352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.6Ų

Additional information on 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole

Research Briefing on 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole (CAS: 2138187-53-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrazole derivatives as versatile scaffolds for drug discovery. Among these, the compound 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole (CAS: 2138187-53-6) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

The synthesis of 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole involves a multi-step process, as detailed in recent publications. Key steps include the bromination of 1-methyl-1H-pyrazole, followed by coupling with ethyl hydrazine and subsequent difluoromethylation. The presence of the bromo and difluoromethyl groups enhances the compound's reactivity and bioavailability, making it a valuable intermediate for further derivatization. Recent studies have optimized these synthetic routes to improve yield and purity, facilitating its use in high-throughput screening.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against several kinase targets, including JAK2 and EGFR. These findings are particularly relevant for oncology research, where dysregulated kinase activity is a hallmark of many cancers. Molecular docking simulations suggest that the bromo and difluoromethyl groups play a critical role in binding to the ATP pocket of these kinases, thereby disrupting their enzymatic activity. Further in vivo studies are underway to validate these observations and assess the compound's pharmacokinetic properties.

Beyond its kinase inhibitory activity, recent research has explored the potential of 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole in other therapeutic areas. For instance, its anti-inflammatory properties have been investigated in models of rheumatoid arthritis, where it has shown efficacy in reducing cytokine production. Additionally, its metabolic stability and low toxicity profile make it a promising candidate for further development as a lead compound in drug discovery programs.

In conclusion, the compound 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole (CAS: 2138187-53-6) represents a multifaceted tool for chemical biology and medicinal chemistry. Its synthetic accessibility, diverse biological activities, and favorable pharmacokinetic properties underscore its potential as a scaffold for the development of novel therapeutics. Future research should focus on expanding its applications, optimizing its pharmacological profile, and exploring its mechanisms of action in greater detail.